Hydroxy-PEG7-OTs
Overview
Description
Synthesis Analysis
PEG7-Tos is ideal for use in bioconjugation, drug delivery, and prodrug synthesis, with its functional groups opening up a world of possibilities for innovative research . At one end of the PEG7-Tos molecule is a hydroxyl (OH) group, which is highly reactive and can participate in various chemical reactions .Molecular Structure Analysis
The molecular structure of Hydroxy-PEG7-OTs consists of a polyethylene glycol (PEG) backbone with a tosyl group attached. The InChI representation of its structure isInChI=1S/C19H32O9S/c1-18-2-4-19 (5-3-18)29 (21,22)28-17-16-27-15-14-26-13-12-25-11-10-24-9-8-23-7-6-20/h2-5,20H,6-17H2,1H3
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 436.5 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 9 . It has a rotatable bond count of 19 . The exact mass is 436.17670377 g/mol and the monoisotopic mass is also 436.17670377 g/mol . The topological polar surface area is 118 Ų .Scientific Research Applications
On-Demand Drug Delivery and Chemo-photothermal Therapy
Hydroxy-PEG derivatives have been utilized in creating polydopamine nanoparticle-knotted PEG hydrogels for on-demand drug delivery and chemo-photothermal therapy. This smart hydrogel system enables localized and controlled release of anticancer drugs with the potential for combined therapy modalities, exhibiting excellent biocompatibility and effectiveness in tumor suppression (Wang et al., 2017).
Modulating Antibody Pharmacokinetics
Hydroxy-PEGylation, a process of attaching PEG chains to molecules, has shown promise in enhancing the pharmacokinetics of antibodies. This modification improves blood half-life, stability, bioavailability, and reduces immunogenicity of therapeutic proteins, offering a significant advancement in drug delivery and bioconjugation techniques (Chen, Constantinou, & Deonarain, 2011).
Prevention of Post-operative Peritoneal Adhesions
In the development of biodegradable and biocompatible hydrogels, Hydroxy-PEG derivatives facilitated the creation of PEG hydrogels through a thiol-ene "click" reaction. These hydrogels present promising physical barriers for preventing post-operative peritoneal adhesion, demonstrating their potential in surgical applications (Zhu et al., 2014).
Cholesterol Efflux in Niemann-Pick Type C1 Disease
Hydroxy-PEGylated lipid micelles have been identified as effective in promoting cholesterol efflux from lysosomal storage disorder cells, offering a synergistic approach with existing treatments for disorders like Niemann-Pick Type C1. These findings highlight the potential of Hydroxy-PEG derivatives in facilitating novel therapeutic strategies (Brown et al., 2016).
Regenerative Medicine and Tissue Engineering
Hydroxy-PEG hydrogels have been extensively researched for their applications in regenerative medicine and tissue engineering. These hydrogels can be designed to release biomolecules in a controlled manner, acting as scaffolds that support cell growth and differentiation. Their versatility and biocompatibility make them ideal for creating engineered tissues and promoting wound healing (Lin & Anseth, 2009).
Future Directions
PEG-based hydrogels, which would include Hydroxy-PEG7-OTs, show great promise as drug delivery platforms . They have low cytotoxicity, biocompatibility, and remarkable drug-encapsulating capability, combined with excellent circulation stability and tunability of mechanical properties . Future research will likely focus on addressing the limitations of PEG-based hydrogels in cancer therapy for their clinical translation .
Mechanism of Action
Target of Action
Hydroxy-PEG7-OTs, also known as Tos-PEG6-OH, is a PEG-based linker used in the synthesis of PROTACs . PROTACs (Proteolysis-Targeting Chimeras) are a class of drugs that work by recruiting an E3 ubiquitin ligase to degrade a specific protein target .
Mode of Action
The mode of action of Tos-PEG6-OH involves the formation of PROTAC molecules. These molecules contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . The PROTAC molecule exploits the intracellular ubiquitin-proteasome system to selectively degrade target proteins .
Biochemical Pathways
The biochemical pathways affected by Tos-PEG6-OH are those involved in the ubiquitin-proteasome system. This system is a crucial pathway for protein degradation in cells. By using this system, PROTACs can selectively degrade target proteins, thereby modulating their levels within the cell .
Pharmacokinetics
It is known that peg-based compounds generally have good solubility and stability, which can enhance the bioavailability of the drugs they are linked to . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tos-PEG6-OH would largely depend on the specific PROTAC it is used to form.
Result of Action
The result of the action of Tos-PEG6-OH is the selective degradation of target proteins. By reducing the levels of these proteins, PROTACs can modulate cellular processes and potentially treat diseases associated with the overexpression or abnormal activity of these proteins .
Action Environment
The action of Tos-PEG6-OH is influenced by the intracellular environment. Factors such as the presence and activity of E3 ubiquitin ligases, the stability of the PROTAC, and the abundance of the target protein can all influence the efficacy of the PROTAC . Additionally, the stability of Tos-PEG6-OH and the PROTACs it forms can be influenced by factors such as pH and temperature.
properties
IUPAC Name |
2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32O9S/c1-18-2-4-19(5-3-18)29(21,22)28-17-16-27-15-14-26-13-12-25-11-10-24-9-8-23-7-6-20/h2-5,20H,6-17H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMUDQALOCQRYOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCOCCOCCOCCOCCOCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32O9S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501156116 | |
Record name | 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, 1-4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501156116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42749-28-0 | |
Record name | 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, 1-4-methylbenzenesulfonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42749-28-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, 1-4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501156116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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